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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzyl alcohol

Cat. No.: B147650 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-(Trifluoromethyl)benzyl
alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

emergency procedures for 4-(Trifluoromethyl)benzyl alcohol (CAS No. 349-95-1). The

information is compiled and synthesized from multiple safety data sheets to ensure a thorough

resource for laboratory and drug development settings. All quantitative data has been

summarized into tables for clarity and ease of comparison, and procedural workflows are

provided to guide safe laboratory practices.

Chemical Identification and Properties
4-(Trifluoromethyl)benzyl alcohol is an organic building block widely used in the synthesis of

pharmaceuticals, agrochemicals, and specialty materials.[1] The trifluoromethyl group often

enhances the biological activity, metabolic stability, and pharmacokinetic properties of

molecules, making it a valuable intermediate in drug discovery.[2]

Table 1: Chemical Identification
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Identifier Value

Chemical Name 4-(Trifluoromethyl)benzyl alcohol

Synonyms
[4-(trifluoromethyl)phenyl]methanol, p-

Trifluoromethylbenzyl alcohol[1][3]

CAS Number 349-95-1[1]

EINECS/ELINCS 206-494-6[4]

Molecular Formula C₈H₇F₃O[1]

Molecular Weight 176.14 g/mol [1]

| PubChem CID | 67684[1] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Solid or Liquid[4][5]

Appearance
White solid, colorless to light yellow or light

brown liquid[1][4][5]

Odor No information available[5]

Melting Point 18-20 °C / 64.4-68 °F[1][5]

Boiling Point 78-80 °C / 172.4-176 °F @ 4 mmHg[5][6]

Flash Point 100 °C / 212 °F[4][5]

Density 1.286 g/mL at 25 °C[1][6]

Solubility Soluble in water[6]

| Refractive Index (n20D) | 1.459[1] |

Hazard Identification and Toxicology
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This chemical is considered hazardous by the OSHA Hazard Communication Standard (29

CFR 1910.1200).[5][7] The primary hazards are irritation to the skin, eyes, and respiratory

system. The toxicological properties of this material have not been fully investigated.[4]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation[3][8]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation[3][8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3][8]

Signal Word Warning[3][5][7]

| Hazard Pictogram | GHS07 (Exclamation Mark)[9] | |

Table 4: Toxicological Summary
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Effect Observation

Acute Toxicity

LD50/LC50 Data not available[4]

Potential Health Effects

Inhalation Causes respiratory tract irritation[4][10]

Ingestion May cause irritation of the digestive tract[4][10]

Skin Contact Causes skin irritation[4][10]

Eye Contact Causes serious eye irritation[4][10]

Chronic Effects

Carcinogenicity
Not listed by ACGIH, IARC, NTP, or CA Prop

65[4]

Mutagenicity No data available[11]

| Reproductive Effects | No data available[11] |

Methodologies for Safe Handling and Emergency
Response
Strict adherence to the following protocols is essential to minimize risk when working with 4-
(Trifluoromethyl)benzyl alcohol.

Protocol for Handling and Storage
Ventilation: Use only outdoors or in a well-ventilated area, such as a certified chemical fume

hood.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 6.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[5][7] Do not eat,

drink, or smoke in the work area.[9]
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Handling Practices: Avoid breathing dust, vapor, mist, or gas.[4][10] Avoid contact with skin,

eyes, and clothing.[7]

Storage Conditions: Store in a cool, dry, well-ventilated area away from sources of ignition.[4]

[10][12] Keep containers tightly closed when not in use.[12]

Incompatible Materials: Avoid contact with strong oxidizing agents, acid anhydrides, and acid

chlorides.[5][7]

First-Aid Protocol for Exposure
General Advice: If symptoms persist, call a physician. Show the Safety Data Sheet to the

doctor in attendance.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[10] Flush skin with plenty of soap

and water for at least 15 minutes.[10] If skin irritation develops or persists, get medical aid.[4]

Inhalation: Remove the victim from exposure to fresh air immediately.[4][10] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[4] Seek medical attention if

cough or other symptoms appear.[10]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[4] Clean

mouth with water and drink plenty of water afterwards.[5] Do NOT induce vomiting. Seek

immediate medical aid.

Spill Response Protocol
Evacuation and Ventilation: Evacuate unnecessary personnel from the area. Ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Personal Protection: Wear appropriate respiratory and personal protective equipment as

specified in Table 6.
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Containment and Cleanup: For small spills, vacuum or sweep up the material and place it

into a suitable, labeled disposal container.[4] Avoid generating dust. For liquid spills, use an

inert absorbent material (e.g., sand, vermiculite) to soak up the spill, then transfer it to a

suitable container for disposal.[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5]

Fire-Fighting and Stability Data
Table 5: Fire-Fighting Measures

Parameter Details

Flammability Will burn if involved in a fire[10]

Flash Point 100 °C / 212 °F[4][5]

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or chemical foam[4][10]

Hazardous Combustion Products
Carbon monoxide, carbon dioxide, hydrogen

fluoride gas[4][7]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear[4][10] |

Stability and Reactivity
Reactivity: Stable under recommended storage conditions.[12]

Chemical Stability: Stable under normal conditions.[12]

Conditions to Avoid: Heat, flames, and sparks.[7]

Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, reducing

agents.[5][7]

Hazardous Polymerization: Has not been reported.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/48474.pdf
https://www.keyorganics.net/app/uploads/sds/PS-11404_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9474013_EN.htm
https://pim-resources.coleparmer.com/sds/48474.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48474.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9474013_EN.htm
https://pim-resources.coleparmer.com/sds/48474.pdf
https://www.fishersci.com/store/msds?partNumber=AC213570050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48474.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9474013_EN.htm
http://ww.chemblink.com/MSDS/MSDSFiles/133605-27-3Apollo.pdf
http://ww.chemblink.com/MSDS/MSDSFiles/133605-27-3Apollo.pdf
https://www.fishersci.com/store/msds?partNumber=AC213570050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10508&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC213570050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48474.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Controls
Table 6: Exposure Controls and Personal Protective Equipment

Control Type Specification

Engineering Controls

Facilities should be equipped with an
eyewash station and a safety shower.
Ensure adequate ventilation, especially in
confined areas.[4][7]

Personal Protective Equipment (PPE)

Eye/Face Protection

Wear chemical splash goggles or safety glasses

with side-shields conforming to OSHA 29 CFR

1910.133 or European Standard EN166.[7]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing (e.g., chemical apron, lab

coat) to prevent skin exposure.[4][7]

| Respiratory Protection | Follow OSHA respirator regulations (29 CFR 1910.134) or European

Standard EN 149. Use a NIOSH/MSHA or EN 149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A respirator with an organic vapor filter is

recommended.[5][10] |

Visual Workflow for Safe Handling and Emergency
Response
The following diagram outlines the logical workflow for safely managing 4-
(Trifluoromethyl)benzyl alcohol in a laboratory setting, from initial preparation to emergency

response.
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Preparation & Handling

Routine Operations

Emergency Response

Spill Protocol First-Aid Protocol

Start: Review SDS
& Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Well-Ventilated Area
(Chemical Fume Hood)

Exposure or
Spill Occurs?

Continue Work Safely

No

Spill Occurs

Yes (Spill)

Personal Exposure Occurs

Yes (Exposure)

Decontaminate Work Area
& Dispose of Waste Properly

End: Document Incident

Evacuate & Ventilate Area Remove Victim from Source

Contain & Clean with
Inert Absorbent

Place in Labeled
Waste Container

Administer First Aid
(Flush Skin/Eyes, Fresh Air)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 4-(Trifluoromethyl)benzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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